Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate
Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate
Brand Name:
Vulcanchem
CAS No.:
154229-36-4
VCID:
VC21307354
InChI:
InChI=1S/C20H25F3O3S/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(19(15,2)12-10-16(14)18)26-27(24,25)20(21,22)23/h3,5-6,9,14-16H,4,7-8,10-12H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
SMILES:
CC12CCC=CC1=CCC3C2CCC4(C3CC=C4OS(=O)(=O)C(F)(F)F)C
Molecular Formula:
C20H25F3O3S
Molecular Weight:
402.5 g/mol
Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate
CAS No.: 154229-36-4
Cat. No.: VC21307354
Molecular Formula: C20H25F3O3S
Molecular Weight: 402.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 154229-36-4 |
|---|---|
| Molecular Formula | C20H25F3O3S |
| Molecular Weight | 402.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S)-10,13-dimethyl-2,7,8,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl] trifluoromethanesulfonate |
| Standard InChI | InChI=1S/C20H25F3O3S/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(19(15,2)12-10-16(14)18)26-27(24,25)20(21,22)23/h3,5-6,9,14-16H,4,7-8,10-12H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1 |
| Standard InChI Key | HTQBXNHYTUSZON-QAGGRKNESA-N |
| Isomeric SMILES | C[C@]12CCC=CC1=CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC=C4OS(=O)(=O)C(F)(F)F)C |
| SMILES | CC12CCC=CC1=CCC3C2CCC4(C3CC=C4OS(=O)(=O)C(F)(F)F)C |
| Canonical SMILES | CC12CCC=CC1=CCC3C2CCC4(C3CC=C4OS(=O)(=O)C(F)(F)F)C |
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